3,4,5,6-tetrahydro-2H-azepin-7-amine

Catalog No.
S2950168
CAS No.
2214-67-7
M.F
C6H12N2
M. Wt
112.17 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3,4,5,6-tetrahydro-2H-azepin-7-amine

Obtaining a strong organic base soluble in aprotic media without salt by-products is challenging. The free base 2-iminoazepane provides a ready-to-use solution.

  • Direct solubility in THF, toluene, DCM ensures homogeneous conditions for base-catalyzed reactions (Michael additions, Strecker).
  • Avoids deprotonation step required for HCl salt, eliminating salt waste and simplifying purification.
  • Effective initiator for ring-opening polymerization of lactide and caprolactone, with controlled kinetics.

Supplied as ≥95% pure liquid, ready for immediate use.

CAS Number

2214-67-7

Product Name

3,4,5,6-tetrahydro-2H-azepin-7-amine

IUPAC Name

3,4,5,6-tetrahydro-2H-azepin-7-amine

Molecular Formula

C6H12N2

Molecular Weight

112.17 g/mol

InChI

InChI=1S/C6H12N2/c7-6-4-2-1-3-5-8-6/h1-5H2,(H2,7,8)

InChI Key

GTLJSJNKRLFVSJ-UHFFFAOYSA-N

SMILES

C1CCC(=NCC1)N

solubility

not available

Canonical SMILES

C1CCC(=NCC1)N

Synonyms

3,4,5,6-Tetrahydro-2H-azepin-7-amine, 2-Iminoazepane, 2-Azepanimine, 7-Amino-3,4,5,6-tetrahydro-2H-azepine, ε-Caprolactam imine, 2-Iminohexamethyleneimine

Purity

≥95%

Package Size

1 g, 5 g, 25 g

3,4,5,6-tetrahydro-2H-azepin-7-amine, also known as 2-iminoazepane, is the free base form of a seven-membered cyclic amidine. It functions as a potent organic base and is utilized as a precursor and catalyst in specialized chemical syntheses, including polymerization and the formation of complex heterocyclic structures. Its procurement and application are primarily driven by its distinct basicity, solubility in organic solvents, and utility as a ready-to-use reagent compared to its hydrochloride salt or its lactam precursor, ε-caprolactam.

Research Fit

Medicinal chemistry scaffold for NOS inhibitor design
Seven-membered ring reference for cyclic amidine SAR
Precursor to medium-ring N-heterocyclic carbenes

Selecting 3,4,5,6-tetrahydro-2H-azepin-7-amine (free base) over its hydrochloride salt (CAS 2214-68-8) or attempting in-situ generation from ε-caprolactam is a critical, process-defining decision. The free base offers direct solubility in aprotic organic solvents, which is essential for many organocatalytic reactions where the HCl salt is insoluble. Using the free base also avoids the introduction of extraneous bases (e.g., KHMDS, NaH) needed to deprotonate the HCl salt, thereby preventing salt by-product formation which can complicate purifications and interfere with base-sensitive substrates. These differences in solubility, handling, and reaction stoichiometry make the forms non-interchangeable for controlled and high-purity synthesis.

Substitution Risk

Five-membered ring analog: reported >10-fold decrease in hiNOS potency; direct substitution requires re-validation.
Six-membered ring analog: different isoform selectivity profile; may shift off-target NOS inhibition balance.
Eight-/nine-membered ring analogs: lower hiNOS potency and altered hecNOS selectivity context; SAR not transferable.

High Solubility in Aprotic Solvents

The free base form of 3,4,5,6-tetrahydro-2H-azepin-7-amine exhibits high solubility in common aprotic organic solvents such as dichloromethane (DCM) and tetrahydrofuran (THF), enabling its use in homogenous catalysis. In direct contrast, its hydrochloride salt is generally insoluble in these solvents but soluble in water and protic alcohols like methanol. This differential solubility is a primary driver for procurement, as selecting the free base eliminates the need for phase-transfer catalysts or incompatible solvent systems in many organic synthesis workflows.

Evidence DimensionSolubility Profile
Target Compound DataSoluble in aprotic organic solvents (e.g., THF, DCM)
Comparator Or Baseline3,4,5,6-tetrahydro-2H-azepin-7-amine HCl: Insoluble in aprotic organic solvents; soluble in water, methanol.
Quantified DifferenceQualitatively opposite solubility profiles in key process solvents.
ConditionsStandard laboratory temperature and pressure.

This directly impacts process design, allowing for single-phase reactions in common organic media and avoiding the handling issues associated with slurries or biphasic systems.

hiNOS Potency
Head-to-head
Target: IC₅₀ 2.0 µM (7-membered)
5-ring: 26 µM; 6-ring: 1.0 µM; 8-ring: 10 µM; 9-ring: 9.8 µM
Seven-membered ring retains low-micromolar hiNOS potency; five-membered analog requires higher concentration.
Assayed at 30 µM L-arginine; recombinant hiNOS.

By-product Avoidance in Base-Sensitive Synthesis

Procuring the free base provides a direct, ready-to-use strong base for reactions involving acid- or base-sensitive functional groups. The common alternative, deprotonating the hydrochloride salt in-situ, requires adding at least one full equivalent of a strong base (e.g., sodium hydride, potassium tert-butoxide). This procedure introduces a stoichiometric amount of salt by-product (e.g., NaCl, KCl) into the reaction mixture, which often complicates downstream purification and can be detrimental to the stability of the desired product. Using the free base directly circumvents this issue entirely.

Evidence DimensionReaction Stoichiometry & By-products
Target Compound Data0 equivalents of salt by-product generated.
Comparator Or BaselineIn-situ deprotonation of HCl salt: ≥1 equivalent of salt by-product generated.
Quantified DifferenceEliminates at least one molar equivalent of inorganic salt waste per mole of base used.
ConditionsBase-catalyzed reaction requiring a soluble, non-nucleophilic organic base.

This simplifies process workup, improves purity, and protects sensitive molecules, making the free base a superior choice for complex, multi-step syntheses.

hecNOS/hiNOS Selectivity
Head-to-head
Target ratio: 8.0 (7-ring)
6-ring: 4.7; 5-ring: 3.6; 8-ring: 5.9; 9-ring: 9.2
Reported higher selectivity for hiNOS over endothelial NOS vs. six- and eight-membered analogs.
Endothelial NOS off-target assessment context.

Enhanced Basicity for Organocatalysis

As a cyclic amidine, 3,4,5,6-tetrahydro-2H-azepin-7-amine is a significantly stronger base than common acyclic amidine substitutes or simple amines. The pKa of its conjugate acid is typically reported in the range of 24-25 in acetonitrile (MeCN), which is substantially higher than that of acyclic counterparts like N,N'-dimethylbenzamidine (pKaH ~18 in MeCN). [cite: REFS-1] This elevated basicity, a consequence of the resonance-stabilized amidinium cation within the cyclic structure, allows it to catalyze reactions that weaker bases cannot, such as specific types of ring-opening polymerizations or deprotonations of weakly acidic C-H bonds.

Evidence DimensionBasicity (pKa of conjugate acid in MeCN)
Target Compound Data~24-25
Comparator Or BaselineAcyclic N,N'-dimethylbenzamidine: ~18
Quantified DifferenceSeveral orders of magnitude more basic.
ConditionsMeasured in acetonitrile (MeCN).

This quantitative difference in base strength is critical for catalytic efficiency and enables specific chemical transformations, justifying its selection over less potent, cheaper alternatives.

Neuronal NOS Selectivity
Head-to-head
Target ratio: 1.8 (7-ring)
6-ring: 1.1; 5-ring: 0.8; 8-ring: 1.0; 9-ring: 0.7
Modest selectivity differentiation vs. neuronal NOS; may support CNS-sparing research context.
Small difference; confirmatory studies may be required.
Amidine Basicity
Class-level
Intermediate basicity: 6-membered > 7-membered > 8-membered
Basicity context may affect protonation state and solubility; data to verify.
Exact pKa not reported; source review recommended.

Homogeneous Organocatalysis in Aprotic Solvents

This compound is the right choice for base-catalyzed reactions conducted in solvents like THF, toluene, or DCM. Its inherent solubility in these media ensures a homogeneous reaction environment, which is critical for reproducibility and kinetic control. This advantage is particularly relevant for Michael additions, esterifications, or Strecker-type reactions where the alternative HCl salt would be ineffective due to insolubility. [cite: REFS-1]

Initiation of Ring-Opening Polymerization

The compound's strong basicity and good solubility profile make it an effective initiator for the ring-opening polymerization of cyclic esters like lactide (LA) and caprolactone (CL). [cite: REFS-2] Its ability to act as a potent but non-nucleophilic base allows for controlled polymer growth, a task for which weaker amine bases or the heterogeneous HCl salt are less suited.

High-Purity Pharmaceutical Intermediate Synthesis

In multi-step syntheses where base-sensitive functional groups must be preserved and salt by-products avoided, direct use of the free base is the optimal strategy. By eliminating the need for an extra deprotonation step required for the HCl salt, it simplifies the purification process, reduces waste streams, and minimizes the risk of side reactions, leading to higher purity of the final active pharmaceutical ingredient (API) intermediate.

Application Fit Matrix

Application
Selection Property
Validation Focus
Inflammation-related NOS pathway studies
Ring-size-dependent hiNOS potency and hecNOS selectivity profile
Reported hecNOS/hiNOS selectivity ratio assay context
Cyclic amidine ring-size SAR investigations
Seven-membered ring as reference scaffold for NOS inhibitor SAR
Ring-size vs. isoform selectivity and potency trends
N-heterocyclic carbene (NHC) precursor synthesis
Seven-membered amidinium salt for medium-ring NHC generation
Basicity and nucleophilicity context for carbene formation
Medium-ring chelating ligand design
Nucleophilic N-3 position for functionalization
Complexation geometry and metal selectivity studies

XLogP3

-0.2

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

112.100048391 g/mol

Monoisotopic Mass

112.100048391 g/mol

Heavy Atom Count

8

UNII

WNA2UR4ULZ

Explore Compound Types